N-(6-methyl-2-pyridinyl)-5-phenyl-2-furamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-5-phenylfuran-2-carboxamide
• InChI: InChI=1S/C17H14N2O2/c1-12-6-5-9-16(18-12)19-17(20)15-11-10-14(21-15)13-7-3-2-4-8-13/h2-11H,1H3,(H,18,19,20)
• InChI Key: YUKIPWRSJSAPJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

N-(6-methyl-2-pyridinyl)-5-phenyl-2-furamide, also known as MPF, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception and inflammation.

Mechanism of Action

N-(6-methyl-2-pyridinyl)-5-phenyl-2-furamide exerts its effects by binding to the TRPV1 channel and inhibiting its activity. This leads to a reduction in the influx of calcium ions into cells, which is responsible for the pain and inflammation associated with TRPV1 activation. This compound has been shown to be a competitive inhibitor of TRPV1, meaning that it competes with other molecules that bind to the channel.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, particularly in the context of TRPV1 inhibition. In animal studies, this compound has been shown to reduce pain and inflammation in models of arthritis, neuropathic pain, and inflammatory bowel disease. This compound has also been shown to reduce hyperthermia and improve cardiovascular function in animal models.

Advantages and Limitations for Lab Experiments

N-(6-methyl-2-pyridinyl)-5-phenyl-2-furamide has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of TRPV1 channels, meaning that it can be used to study the specific effects of TRPV1 inhibition. This compound is also relatively easy to synthesize and has good stability in solution. However, there are some limitations to the use of this compound in laboratory experiments. It has low solubility in water, which can make it difficult to use in some assays. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(6-methyl-2-pyridinyl)-5-phenyl-2-furamide and TRPV1 channels. One area of interest is the development of more potent and selective TRPV1 inhibitors, which could have potential therapeutic applications in the treatment of pain and inflammation. Another area of interest is the study of the role of TRPV1 channels in other physiological processes, such as metabolism and immune function. Finally, there is interest in the development of new assays and experimental techniques for studying TRPV1 channels and their inhibitors.

Scientific Research Applications

N-(6-methyl-2-pyridinyl)-5-phenyl-2-furamide has been used extensively in scientific research, particularly in the study of TRPV1 channels. TRPV1 channels are involved in pain perception and inflammation, and this compound has been shown to be a potent and selective inhibitor of these channels. This compound has been used to study the role of TRPV1 channels in various physiological processes, including nociception, thermoregulation, and cardiovascular function.